![molecular formula C13H21ClN2 B6079583 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride](/img/structure/B6079583.png)
2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride, commonly known as MPEP, is a selective antagonist for metabotropic glutamate receptor subtype 5 (mGluR5). It is a white crystalline powder that is soluble in water and ethanol. MPEP has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.
Mechanism of Action
MPEP selectively binds to and blocks the activity of 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride, which is a G protein-coupled receptor that is widely expressed in the central nervous system. 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride is involved in various cellular processes, including synaptic plasticity, neurotransmitter release, and neuronal excitability. By blocking 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride activity, MPEP can modulate these processes and affect neuronal function.
Biochemical and Physiological Effects:
MPEP has been shown to have various biochemical and physiological effects in animal models and cell cultures. These include reducing glutamate release, increasing GABA release, modulating calcium signaling, and regulating protein synthesis. MPEP has also been shown to have neuroprotective effects in various models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
MPEP has several advantages for lab experiments, including its high selectivity for 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride, its ability to cross the blood-brain barrier, and its low toxicity. However, MPEP also has some limitations, including its short half-life and its potential for off-target effects at high concentrations.
Future Directions
There are several future directions for the use of MPEP in scientific research. These include investigating the role of 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride in other neurological and psychiatric disorders, developing more selective and potent 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride antagonists, and exploring the use of MPEP in combination with other drugs for therapeutic purposes. Additionally, there is a need for further studies to elucidate the downstream signaling pathways and cellular mechanisms involved in the effects of MPEP on neuronal function.
Synthesis Methods
MPEP can be synthesized using a multi-step process that involves the reaction of 2-bromo-5-nitropyridine with 1-methylpiperidine, followed by reduction with palladium on carbon and hydrogen gas. The resulting product is then treated with hydrochloric acid to obtain MPEP hydrochloride.
Scientific Research Applications
MPEP has been extensively used in scientific research to study the role of 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride in various physiological and pathological processes, including addiction, anxiety, depression, epilepsy, Parkinson's disease, and schizophrenia. MPEP has been shown to have therapeutic potential in these conditions by modulating 2-[1-methyl-2-(1-piperidinyl)ethyl]pyridine hydrochloride activity.
properties
IUPAC Name |
2-(1-piperidin-1-ylpropan-2-yl)pyridine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2.ClH/c1-12(13-7-3-4-8-14-13)11-15-9-5-2-6-10-15;/h3-4,7-8,12H,2,5-6,9-11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSOBZRJVAXSVPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCCCC1)C2=CC=CC=N2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Piperidin-1-ylpropan-2-yl)pyridine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.